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Compound of Interest

Compound Name:
Chromium(III) chloride

hexahydrate

Cat. No.: B056821 Get Quote

This guide provides an in-depth analysis of the magnetic properties of chromium(III) chloride
hexahydrate, [Cr(H₂O)₆]Cl₃. It is intended for researchers, scientists, and professionals in drug

development who require a comprehensive understanding of the magnetic behavior of this

coordination compound. The document details the theoretical basis of its paramagnetism,

presents quantitative magnetic data, and outlines a detailed experimental protocol for its

characterization.

Theoretical Background
The magnetic properties of a substance are determined by the presence of unpaired electrons.

Materials with unpaired electrons are attracted to a magnetic field and are known as

paramagnetic. The magnetic behavior of chromium(III) chloride hexahydrate is dictated by

the electronic configuration of the central chromium(III) ion.

1.1. Electronic Configuration of Cr(III)

Chromium in its +3 oxidation state (Cr³⁺) has an electron configuration of [Ar] 3d³. In the

octahedral crystal field of the hexahydrate complex, [Cr(H₂O)₆]³⁺, the d-orbitals split into two

energy levels: a lower-energy t₂g set (dxy, dyz, dxz) and a higher-energy eg set (dx²-y², dz²).

According to Hund's rule, the three d-electrons will singly occupy the three t₂g orbitals, resulting

in three unpaired electrons. For a d³ configuration in an octahedral field, the high-spin and low-

spin arrangements are identical.[1]
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1.2. Magnetic Moment

The magnetic moment of a paramagnetic substance arises from the spin and orbital angular

momenta of its unpaired electrons. For most first-row transition metal complexes, the orbital

contribution is "quenched" by the ligand field, and the magnetic moment can be approximated

by the spin-only formula:

μ_so = √[n(n+2)]

where:

μ_so is the spin-only magnetic moment in Bohr Magnetons (B.M.).

n is the number of unpaired electrons.

For the Cr(III) ion with three unpaired electrons (n=3), the theoretical spin-only magnetic

moment is:

μ_so = √[3(3+2)] = √15 ≈ 3.87 B.M.

This theoretical value is in close agreement with experimentally observed values.

Quantitative Magnetic Data
The magnetic properties of chromium(III) chloride hexahydrate are summarized in the table

below. The molar magnetic susceptibility was calculated from the experimentally observed

effective magnetic moment at a standard temperature of 298 K.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b056821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Symbol Value

Number of Unpaired Electrons n 3

Theoretical Spin-Only

Magnetic Moment
μ_so 3.87 B.M.

Observed Effective Magnetic

Moment
μ_eff 3.83 B.M.[2][3]

Calculated Molar Magnetic

Susceptibility (298 K)
χ_M

6135 x 10⁻⁶ cm³/mol

(Calculated)

Note: The molar magnetic susceptibility (χ_M) is calculated using the formula μ_eff =

2.828√(χ_M·T). This value represents the corrected molar susceptibility (χ'_M), which accounts

for the diamagnetic contributions of the atoms.

Experimental Protocol: Determination of Magnetic
Susceptibility by the Gouy Method
The Gouy method is a common and reliable technique for determining the magnetic

susceptibility of solid samples. It measures the apparent change in the mass of a sample when

it is placed in a magnetic field.[4][5]

3.1. Apparatus

Gouy Balance (Analytical balance with a hook for suspending the sample)

Electromagnet with a variable power supply

Gaussmeter for magnetic field calibration

Gouy sample tube (a long, cylindrical tube of uniform diameter)

Finely powdered sample of chromium(III) chloride hexahydrate

Calibration standard with a known magnetic susceptibility (e.g., HgCo(SCN)₄ or

[Ni(en)₃]S₂O₃)
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3.2. Procedure

Calibration: a. Accurately weigh the empty, clean, and dry Gouy tube (m₀). b. Suspend the

empty tube from the balance so that its bottom is in the region of the negligible magnetic

field. Record the mass with the magnet off (W_empty,off). c. Turn the magnet on to the

desired field strength (H). Record the mass of the empty tube again (W_empty,on). d. Fill the

tube with the calibration standard to a fixed height (L). e. Weigh the filled tube with the

magnet off (W_cal,off) and with the magnet on (W_cal,on). f. Calculate the change in mass

for the calibrant (ΔW_cal = W_cal,on - W_cal,off) and the empty tube (ΔW_empty =

W_empty,on - W_empty,off). g. The force exerted on the calibrant is F_cal = g(ΔW_cal -

ΔW_empty). h. Use the known mass susceptibility (χ_g,cal) of the standard to determine the

apparatus constant (β) and the air displacement correction (α) for subsequent calculations.

Sample Measurement: a. Empty and clean the Gouy tube. b. Fill the tube with the finely

powdered chromium(III) chloride hexahydrate to the exact same height (L) as the

calibrant. This is crucial for accurate results. c. Weigh the tube containing the sample with

the magnet off (W_sample,off) and on (W_sample,on) at the same field strength (H) used for

calibration. d. Record the ambient temperature (T) in Kelvin.

3.3. Calculations

Calculate the mass of the sample (m_sample): m_sample = W_sample,off - m₀

Calculate the change in mass for the sample (ΔW_sample): ΔW_sample = W_sample,on -

W_sample,off

Calculate the mass susceptibility (χ_g) of the sample: χ_g = [β * (ΔW_sample - ΔW_empty) /

m_sample] + α

Calculate the molar susceptibility (χ_M) of the sample: χ_M = χ_g * Molar Mass of

CrCl₃·6H₂O

Correct for Diamagnetism: The measured molar susceptibility (χ_M) includes both the

paramagnetic contribution from the Cr(III) ion and diamagnetic contributions from the

chromium ion, water ligands, and chloride counter-ions. The corrected molar susceptibility

(χ'_M) is found by subtracting the diamagnetic correction (D). χ'_M = χ_M - D Pascal's

constants can be used to estimate the diamagnetic correction D.
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Calculate the Effective Magnetic Moment (μ_eff): μ_eff = 2.828 * √(χ'_M * T)

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the magnetic susceptibility

of a sample using the Gouy balance method.
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Caption: Workflow for Magnetic Susceptibility Measurement by Gouy Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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